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Compound of Interest

Compound Name: Tranylcypromine hemisulfate

Cat. No.: B1198010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

tranylcypromine hemisulfate in a laboratory environment. Adherence to these procedures is

critical for ensuring personnel safety, environmental protection, and regulatory compliance.

Tranylcypromine hemisulfate is a potent monoamine oxidase inhibitor (MAOI) and is

classified as an acutely toxic hazardous substance.

Hazardous Characteristics
Tranylcypromine hemisulfate is harmful if swallowed and can cause skin and eye irritation.[1]

As a potent MAOI, it can have significant pharmacological effects and requires careful handling

to avoid accidental exposure.

Regulatory Compliance
The disposal of tranylcypromine hemisulfate is governed by regulations from the

Environmental Protection Agency (EPA) and potentially the Drug Enforcement Administration

(DEA), depending on its formulation and use.[2][3][4] All disposal activities must be conducted

in accordance with federal, state, and local regulations for hazardous waste.

Quantitative Data for Tranylcypromine Hemisulfate
The following table summarizes key quantitative data for tranylcypromine hemisulfate.
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Property Value Reference

Molecular Formula C₉H₁₁N · ½H₂SO₄ [1]

Molecular Weight 182.23 g/mol [1]

CAS Number 13492-01-8 [1]

Physical State
White to off-white crystalline

powder
[1]

Solubility Soluble in water

Storage Temperature 2-8°C, protected from light [1]

Step-by-Step Disposal Procedures
This section outlines the standard operating procedures for the collection, storage, and

disposal of tranylcypromine hemisulfate waste in a laboratory setting.

Waste Segregation and Collection
Solid Waste:

Place all tranylcypromine hemisulfate powder, contaminated personal protective

equipment (PPE) (e.g., gloves, weighing paper, and lab coats), and other contaminated

solid materials into a designated, leak-proof, and clearly labeled hazardous waste

container.

The container should be made of a compatible material, such as high-density polyethylene

(HDPE).

Liquid Waste:

Collect all solutions containing tranylcypromine hemisulfate in a separate, dedicated,

and clearly labeled hazardous liquid waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.
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Sharps Waste:

Dispose of any needles, syringes, or other sharps contaminated with tranylcypromine
hemisulfate in a designated, puncture-resistant sharps container for hazardous chemical

waste.

Labeling and Storage
Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Tranylcypromine Hemisulfate," and a description of the contents

(e.g., "Solid Waste," "Aqueous Solution"). The accumulation start date must also be clearly

marked.

Storage: Store hazardous waste containers in a designated satellite accumulation area

(SAA) that is at or near the point of generation. Ensure containers are kept closed except

when adding waste. The SAA should be in a secondary containment tray to prevent the

spread of potential spills.

Final Disposal
Contact EHS: Once the waste container is full or has been in accumulation for the maximum

allowable time per institutional policy (typically 90-180 days), contact your institution's EHS

department to arrange for pickup and disposal by a licensed hazardous waste contractor.

Do Not:

Dispose of tranylcypromine hemisulfate down the drain.

Place it in the regular trash.

Attempt to neutralize it with incompatible chemicals such as strong acids, bases, or

oxidizing agents without a validated protocol.

Experimental Protocol: Chemical Degradation of
Tranylcypromine Hemisulfate Waste (for
consideration and validation)
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Disclaimer: The following protocol is a theoretical application of advanced oxidation processes

(AOPs) for the degradation of tranylcypromine hemisulfate in aqueous waste streams.[2][3]

[4][5][6] This protocol has not been validated for this specific compound and must be

thoroughly tested and validated on a small scale by qualified personnel in a controlled

laboratory setting before implementation.

Objective
To degrade tranylcypromine hemisulfate in an aqueous solution to less toxic byproducts

using a Fenton-like reaction, a type of AOP.

Materials
Aqueous waste containing a known concentration of tranylcypromine hemisulfate.

Iron(II) sulfate heptahydrate (FeSO₄·7H₂O).

30% Hydrogen peroxide (H₂O₂).

Sulfuric acid (H₂SO₄) for pH adjustment.

Sodium hydroxide (NaOH) for neutralization.

pH meter or pH strips.

Stir plate and stir bar.

Appropriate PPE (safety goggles, acid-resistant gloves, lab coat).

Fume hood.

Procedure
Preparation: Conduct all steps in a certified chemical fume hood. Ensure all necessary safety

equipment is readily available.

pH Adjustment: Measure the pH of the aqueous tranylcypromine hemisulfate waste.

Adjust the pH to approximately 3.0-3.5 by slowly adding sulfuric acid while stirring.
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Initiation of Fenton Reaction:

Add a catalytic amount of iron(II) sulfate to the acidic waste solution. A starting

concentration of 10-50 mg/L of Fe²⁺ is suggested.

Slowly add 30% hydrogen peroxide to the solution. The molar ratio of H₂O₂ to

tranylcypromine hemisulfate should be optimized, starting with a stoichiometric excess

(e.g., 10:1).

Reaction: Allow the reaction to proceed for a predetermined time (e.g., 1-2 hours) with

continuous stirring. Monitor the temperature of the solution, as the reaction can be

exothermic.

Neutralization: After the reaction period, neutralize the solution to a pH of 6.0-8.0 by slowly

adding sodium hydroxide.

Analysis and Disposal:

Analyze a sample of the treated solution using a suitable analytical method (e.g., HPLC) to

confirm the degradation of tranylcypromine hemisulfate.

Dispose of the neutralized and verified solution in accordance with local wastewater

discharge regulations. If complete degradation cannot be confirmed, the treated waste

should still be disposed of as hazardous chemical waste.

Visualizations
Logical Relationship for Disposal Decision
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Caption: Decision workflow for segregating and disposing of tranylcypromine hemisulfate
waste.

Experimental Workflow for Chemical Degradation
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Caption: Step-by-step workflow for the proposed chemical degradation of tranylcypromine
hemisulfate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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